Bis(trimethylsilyl) 2-hydroxybutanedioate
Description
Bis(trimethylsilyl) 2-hydroxybutanedioate is an organosilicon compound characterized by the presence of two trimethylsilyl groups attached to a 2-hydroxybutanedioate backbone. This compound is notable for its utility in organic synthesis, particularly in the protection of functional groups and as a reagent in various chemical reactions .
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of bis(trimethylsilyl) 2-hydroxybutanedioate typically involves the reaction of 2-hydroxybutanedioic acid with trimethylsilyl chloride in the presence of a base such as pyridine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the trimethylsilyl groups . The general reaction scheme is as follows:
Properties
CAS No. |
27206-78-6 |
|---|---|
Molecular Formula |
C10H22O5Si2 |
Molecular Weight |
278.45 g/mol |
IUPAC Name |
bis(trimethylsilyl) 2-hydroxybutanedioate |
InChI |
InChI=1S/C10H22O5Si2/c1-16(2,3)14-9(12)7-8(11)10(13)15-17(4,5)6/h8,11H,7H2,1-6H3 |
InChI Key |
VCAPNVNLFZDTPY-UHFFFAOYSA-N |
Canonical SMILES |
C[Si](C)(C)OC(=O)CC(C(=O)O[Si](C)(C)C)O |
Origin of Product |
United States |
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